![molecular formula C15H10N2O B7468316 3-Methyl-1-oxo-1h-benzo[c]quinolizine-4-carbonitrile](/img/structure/B7468316.png)
3-Methyl-1-oxo-1h-benzo[c]quinolizine-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Methyl-1-oxo-1h-benzo[c]quinolizine-4-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a member of the benzoquinolizine family, which is known for its diverse biological activities. The unique structure of this compound makes it an attractive target for synthesis and study.
Mechanism of Action
The mechanism of action of 3-Methyl-1-oxo-1h-benzo[c]quinolizine-4-carbonitrile is not fully understood. However, studies have suggested that the compound may act by inhibiting certain enzymes or proteins involved in cellular processes. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of certain fungal and bacterial strains. In addition, the compound has been shown to have neuroprotective effects, potentially making it useful in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 3-Methyl-1-oxo-1h-benzo[c]quinolizine-4-carbonitrile in lab experiments is its diverse biological activities. The compound has been shown to exhibit a range of effects, making it useful for studying various cellular processes. However, one limitation is that the mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on 3-Methyl-1-oxo-1h-benzo[c]quinolizine-4-carbonitrile. One area of interest is the development of analogs or derivatives of the compound with improved pharmacological properties. Another area of interest is the investigation of the compound's potential use in combination with other drugs or therapies. Additionally, further studies are needed to fully elucidate the mechanism of action and to determine the compound's potential use in the treatment of neurological disorders.
Synthesis Methods
The synthesis of 3-Methyl-1-oxo-1h-benzo[c]quinolizine-4-carbonitrile involves several steps. The initial step involves the reaction of 2-aminobenzophenone with ethyl cyanoacetate to form an intermediate compound. The intermediate is then subjected to a series of reactions, including cyclization and dehydration, to form the final product. The synthesis method has been optimized to improve the yield and purity of the compound.
Scientific Research Applications
3-Methyl-1-oxo-1h-benzo[c]quinolizine-4-carbonitrile has been studied extensively for its potential therapeutic applications. The compound has been shown to exhibit anticancer, antifungal, and antibacterial activities. In addition, it has been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
3-methyl-1-oxobenzo[f]quinolizine-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10N2O/c1-10-8-15(18)17-13-5-3-2-4-11(13)6-7-14(17)12(10)9-16/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SACCNDZQNYUJGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N2C(=C1C#N)C=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.